1-Bromo-2-methyl-2-(2-methylpropoxy)propane

• Molecular Formula: C8H17BrO
• Molecular Weight: 209.12 g/mol
• IUPAC Name: 1-bromo-2-methyl-2-(2-methylpropoxy)propane
• InChI: InChI=1S/C8H17BrO/c1-7(2)5-10-8(3,4)6-9/h7H,5-6H2,1-4H3
• InChI Key: GLOVHQYOOZFYTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(C)(C)CBr

Description

1-Bromo-2-methyl-2-(2-methylpropoxy)propane (CAS 149741-79-7) is a brominated alkane derivative with the molecular formula C₇H₁₅BrO and a molecular weight of 195.1 g/mol . Its structure features a central branched carbon chain with a bromine atom and a 2-methylpropoxy (isobutoxy) ether group. This compound is cataloged as a specialty chemical for life science applications, often utilized in organic synthesis and pharmaceutical research due to its reactive bromine moiety and ether functionality .

Preparation Methods

The synthesis of 1-Bromo-2-methyl-2-(2-methylpropoxy)propane can be achieved through various methods. One common synthetic route involves the reaction of 2-methyl-2-(2-methylpropoxy)propanol with hydrobromic acid (HBr) in the presence of a dehydrating agent such as sulfuric acid (H2SO4). The reaction proceeds via the substitution of the hydroxyl group with a bromine atom, resulting in the formation of the desired compound. Industrial production methods may involve similar reaction conditions but on a larger scale, with optimized parameters for yield and purity.

Chemical Reactions Analysis

1-Bromo-2-methyl-2-(2-methylpropoxy)propane undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as hydroxide ions (OH-) or amines, leading to the formation of different ethers or amines.

Elimination Reactions: Under basic conditions, the compound can undergo elimination reactions to form alkenes. For example, treatment with a strong base like potassium tert-butoxide (KOtBu) can result in the formation of 2-methyl-2-(2-methylpropoxy)propene.

Oxidation Reactions: The ether functional group can be oxidized to form corresponding carbonyl compounds using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Scientific Research Applications

1-Bromo-2-methyl-2-(2-methylpropoxy)propane has several applications in scientific research:

Organic Synthesis: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the pharmaceutical and agrochemical industries.

Medicinal Chemistry: The compound can be used to introduce bromine atoms into drug molecules, which can enhance their biological activity or alter their pharmacokinetic properties.

Material Science: It is used in the preparation of polymers and other materials with specific properties, such as flame retardancy or improved mechanical strength.

Mechanism of Action

The mechanism of action of 1-Bromo-2-methyl-2-(2-methylpropoxy)propane depends on the specific reaction it undergoes. In substitution reactions, the bromine atom is replaced by a nucleophile through a bimolecular nucleophilic substitution (SN2) mechanism. In elimination reactions, the compound undergoes a bimolecular elimination (E2) mechanism, where a base abstracts a proton, leading to the formation of a double bond and the elimination of the bromine atom.

Comparison with Similar Compounds

1-Bromo-2-methylpropane (CAS 78-77-3)

• Molecular Formula : C₄H₉Br
• Molecular Weight : 137.02 g/mol
• Boiling Point : ~73.1°C (analogous to 2-Bromo-2-methylpropane)
• Key Differences : The bromine atom is positioned on a primary carbon instead of a tertiary carbon. This structural variation reduces steric hindrance, making it more reactive in SN2 reactions compared to the target compound. It is also more volatile due to its smaller molecular size .

1-Bromo-2,2-dimethylpropane (Neopentyl Bromide, CAS 630-17-1)

• Molecular Formula : C₅H₁₁Br
• Molecular Weight : 151.05 g/mol
• Key Differences : The neopentyl (2,2-dimethylpropyl) structure creates significant steric hindrance, drastically slowing down nucleophilic substitution reactions. This contrasts with the target compound’s tertiary bromine, which balances reactivity and stability .

Functional Group Analogs

2-Bromo-2-methylpropanoic Acid (CAS N/A)

• Molecular Formula : C₄H₇BrO₂
• Molecular Weight : 167.01 g/mol
• Key Differences : The presence of a carboxylic acid group increases polarity and solubility in aqueous media (e.g., 110 g/100 mL in hot water) . The target compound, with its ether group, is less polar and more soluble in organic solvents like chloroform or ethyl acetate .

1-Bromo-2-propanol (CAS 19686-73-8)

• Molecular Formula : C₃H₇BrO
• Molecular Weight : 138.99 g/mol
• Key Differences: The hydroxyl group introduces hydrogen bonding, raising boiling point (~201°C for 1-Bromononane analogs) and enhancing solubility in polar solvents. The target compound’s ether group eliminates H-bonding, reducing miscibility with water .

Physical and Chemical Properties

Table 1: Comparative Physical Properties

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility	Reactivity Profile
1-Bromo-2-methyl-2-(2-methylpropoxy)propane	195.1	Not reported	Organic solvents (e.g., chloroform)	Moderate SN1/SN2 reactivity
2-Bromo-2-methylpropane	137.02	73.1	Immiscible in water	High SN2 reactivity
1-Bromo-2-propanol	138.99	~200 (analog)	Miscible in alcohol/water	Nucleophilic substitution, esterification
2-Bromo-2-methylpropanoic acid	167.01	200 (decomposes)	Soluble in hot water	Acid-catalyzed reactions

Biological Activity

1-Bromo-2-methyl-2-(2-methylpropoxy)propane is a compound with potential biological significance due to its structural properties, which may interact with various biological systems. This article explores its biological activity, including mechanisms of action, toxicity, and potential therapeutic applications.

• Molecular Formula : C7H15BrO
• Molecular Weight : 191.10 g/mol
• IUPAC Name : 1-Bromo-2-methyl-2-(2-methylpropoxy)propane
• CAS Number : Not explicitly available in the search results.

The biological activity of 1-Bromo-2-methyl-2-(2-methylpropoxy)propane can be attributed to its ability to interact with various molecular targets. The bromine atom in the structure may facilitate nucleophilic substitution reactions, leading to modifications in proteins and enzymes. Such interactions can alter cellular functions and signaling pathways.

Toxicological Profile

1-Bromo-2-methyl-2-(2-methylpropoxy)propane exhibits several toxicological effects:

• Acute Effects : Exposure can lead to skin and eye irritation. Inhalation may result in respiratory distress.
• Chronic Effects : Limited evidence suggests a potential carcinogenic effect based on animal studies, indicating a risk for lung cancer with prolonged exposure .

Health Hazard Summary

Health Effect	Description
Acute Toxicity	Skin and eye irritation; respiratory issues upon inhalation.
Chronic Toxicity	Potential carcinogenic effects; reproductive toxicity not well studied.
Exposure Routes	Inhalation, skin contact, and possibly ingestion.

Antimicrobial Activity

In vitro studies suggest that halogenated compounds like 1-Bromo-2-methyl-2-(2-methylpropoxy)propane can exhibit antimicrobial properties. The mechanism often involves disruption of microbial cell membranes or interference with metabolic pathways essential for growth.

Case Studies

A notable study focused on the screening of halogenated compounds for their antimicrobial efficacy against various pathogens. While specific data on 1-Bromo-2-methyl-2-(2-methylpropoxy)propane was not highlighted, similar compounds demonstrated significant activity against Gram-positive and Gram-negative bacteria.

Research Findings

• Screening Assays : A dissertation on screening assays for Type III secretion systems indicated that halogenated compounds could inhibit bacterial virulence factors . The potential application of 1-Bromo-2-methyl-2-(2-methylpropoxy)propane in this context remains to be explored.
• Chemical Reactivity : The compound's reactivity profile suggests it could participate in various chemical reactions, potentially leading to biologically active metabolites.

Comparison with Related Compounds

Compound Name	Biological Activity	Notes
1-Bromo-3-chloropropane	Antimicrobial properties noted	Similar structure; more studied
1-Bromobutane	Moderate toxicity; some antimicrobial effects	Used as a solvent; less biological data
1-Bromopropane	Potential neurotoxic effects	Limited biological activity reported